Cas no 1185325-82-9 (ethyl 4-3-(tert-butoxy)-2-hydroxypropylpiperazine-1-carboxylate hydrochloride)

• Product Name: ethyl 4-3-(tert-butoxy)-2-hydroxypropylpiperazine-1-carboxylate hydrochloride
• CAS No: 1185325-82-9
• MF: C₁₄H₂₉ClN₂O₄
• MW: 324.844063520432
• CID: 6031913
• PubChem ID: 18593251
• Update Time: 2025-06-13

ethyl 4-3-(tert-butoxy)-2-hydroxypropylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 4-3-(tert-butoxy)-2-hydroxypropylpiperazine-1-carboxylate hydrochloride
• 1185325-82-9
• ethyl 4-(3-(tert-butoxy)-2-hydroxypropyl)piperazine-1-carboxylate hydrochloride
• ethyl 4-[2-hydroxy-3-[(2-methylpropan-2-yl)oxy]propyl]piperazine-1-carboxylate;hydrochloride
• ETHYL 4-[3-(TERT-BUTOXY)-2-HYDROXYPROPYL]PIPERAZINE-1-CARBOXYLATE HYDROCHLORIDE
• VU0607384-1
• AKOS026683735
• F3254-0112

• Inchi： 1S/C14H28N2O4.ClH/c1-5-19-13(18)16-8-6-15(7-9-16)10-12(17)11-20-14(2,3)4;/h12,17H,5-11H2,1-4H3;1H
• InChI Key： YYIIBNRLXPCBPM-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)CC(CN1CCN(C(=O)OCC)CC1)O

Computed Properties

• Exact Mass: 324.1815851g/mol
• Monoisotopic Mass: 324.1815851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Additional information on ethyl 4-3-(tert-butoxy)-2-hydroxypropylpiperazine-1-carboxylate hydrochloride

Introduction to Ethyl 4-3-(tert-butoxy)-2-hydroxypropylpiperazine-1-carboxylate Hydrochloride (CAS No. 1185325-82-9)

Ethyl 4-3-(tert-butoxy)-2-hydroxypropylpiperazine-1-carboxylate hydrochloride, identified by its CAS number 1185325-82-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperazine class, which is widely recognized for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a hydroxyl group, a tert-butoxy group, and an ethyl ester moiety, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

The< strong>Ethyl 4-3-(tert-butoxy)-2-hydroxypropylpiperazine-1-carboxylate hydrochloride molecule exhibits a complex arrangement of functional groups that may influence its interaction with biological targets. The hydroxyl group, located at the 2-position of the propyl chain, can participate in hydrogen bonding, enhancing its solubility and reactivity. Meanwhile, the tert-butoxy group at the 3-position provides steric hindrance and may affect the compound's metabolic stability. The ethyl ester group at the 1-position of the piperazine ring introduces another layer of chemical diversity, potentially influencing both pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in piperazine derivatives due to their potential applications in treating various neurological and cardiovascular disorders. The< strong>Ethyl 4-3-(tert-butoxy)-2-hydroxypropylpiperazine-1-carboxylate hydrochloride has been studied for its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. Its structural motifs are reminiscent of molecules that have shown efficacy in modulating neurotransmitter systems, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The combination of hydrophobic and hydrophilic regions within its structure allows it to interact with both lipid and aqueous environments, which is crucial for membrane permeability and target binding. This characteristic makes it particularly interesting for developing drugs that require both oral bioavailability and targeted delivery to specific tissues or organs.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for new drug candidates. The< strong>Ethyl 4-3-(tert-butoxy)-2-hydroxypropylpiperazine-1-carboxylate hydrochloride has been subjected to molecular docking studies to evaluate its binding affinity to various protein targets. These studies suggest that it may interact with enzymes and receptors involved in pathways relevant to inflammation, pain relief, and neuroprotection.

The synthesis of< strong>Ethyl 4-3-(tert-butoxy)-2-hydroxypropylpiperazine-1-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butoxy group necessitates careful selection of catalysts and solvents to ensure high yield and purity. Similarly, the esterification step must be optimized to minimize side reactions such as transesterification or over-esterification. Advances in green chemistry have also influenced synthetic methodologies, leading to more sustainable approaches that reduce waste and energy consumption.

In clinical settings, the< strong>Ethyl 4-3-(tert-butoxy)-2-hydroxypropylpiperazine-1-carboxylate hydrochloride may be used as a precursor for more active pharmaceutical ingredients (APIs). Its structural features can be modified to enhance specific pharmacological properties, such as receptor selectivity or metabolic stability. For instance, modifications at the nitrogen atoms of the piperazine ring can influence binding affinity to neurotransmitter receptors like serotonin or dopamine receptors.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in research related to novel materials and bioconjugates, where its ability to form stable complexes with other molecules could be leveraged for diagnostic or therapeutic purposes. Additionally, its role as a building block in medicinal chemistry underscores its versatility and importance in synthetic organic chemistry.

The regulatory landscape for new drug development continues to evolve, with increasing emphasis on safety and efficacy data before clinical trials can commence. The< strong>Ethyl 4-3-(tert-butoxy)-2-hydroxypropylpiperazine-1-carboxylate hydrochloride, like all potential drug candidates, must undergo rigorous testing to ensure it meets regulatory standards. This includes preclinical studies evaluating toxicity, pharmacokinetics, and pharmacodynamics.

In conclusion, Ethyl 4-3-(tert-butoxy)-2-hydroxypropylpiperazine-1-carboxylate hydrochloride (CAS No. 1185325-82-9) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug synthesis and its interaction with biological targets make it a valuable compound for further investigation. As research continues to uncover new insights into its properties and applications, this molecule is poised to contribute significantly to the development of next-generation pharmaceutical agents.